94-66-6

2-Allylcyclohexanone

In Stock

• CAS RN:
• 94-66-6

• Formula:
• C9H14O

• InChI:
• InChI=1S/C9H14O/c1-2-5-8-6-3-4-7-9(8)10/h2,8H,1,3-7H2

• InChIKey:
• UPGHEUSRLZSXAE-UHFFFAOYSA-N

• 2-Allylcyclohexanone is a β ,γ -unsaturated ketone. Selective oxidation of 2-allylcyclohexanone by benzonitrile-hydrogen peroxide has been reported. Asymmetric synthesis of 2-alkylcyclohexanones by alkylation of cyclohexanone enamines (III) of L-proline ester derivatives has been described. Oxidation of 2-allylcyclohexanone by 90% hydrogen peroxide catalyzed by arsonated polystyrene has been studied.
  
  

(1,3-dioxolan-2-yl)methanethiol

Usually In Stock

• CAS RN:
• 5694-66-6

• Formula:
• C4H8O2S

• InChI:
• InChI=1S/C4H8O2S/c7-3-4-5-1-2-6-4/h4,7H,1-3H2

• InChIKey:
• GDBIKZDQPJKQBN-UHFFFAOYSA-N

• (1,3-dioxolan-2-yl)methanethiol is a useful research compound. Its molecular formula is C4H8O2S and its molecular weight is 120.17 g/mol. The purity is usually 95%.

2-(Cyclohexanesulfonyl)cyclohexa-2,5-diene-1,4-dione

Usually In Stock

• CAS RN:
• 92994-66-6

• Formula:
• C12H14O4S

• InChI:
• InChI=1S/C12H14O4S/c13-9-6-7-11(14)12(8-9)17(15,16)10-4-2-1-3-5-10/h6-8,10H,1-5H2

• InChIKey:
• UWWWPZSFYKJQMA-UHFFFAOYSA-N

• 2-(Cyclohexanesulfonyl)cyclohexa-2,5-diene-1,4-dione is a useful research compound. Its molecular formula is C12H14O4S and its molecular weight is 254.30 g/mol. The purity is usually 95%.

3-[2-(Trifluoromethyl)phenyl]butan-2-amine

In Stock

• CAS RN:
• 21894-66-6

• Formula:
• C11H14F3N

• InChI:
• InChI=1S/C11H14F3N/c1-7(8(2)15)9-5-3-4-6-10(9)11(12,13)14/h3-8H,15H2,1-2H3

• InChIKey:
• UQBSLKCKICAAGQ-UHFFFAOYSA-N

• 3-[2-(Trifluoromethyl)phenyl]butan-2-amine is a useful research compound. Its molecular formula is C11H14F3N and its molecular weight is 217.23 g/mol. The purity is usually 95%.

Rhodanine, 3,3'-hexamethylenedi-

In Stock

• CAS RN:
• 21494-66-6

• Formula:
• C12H16N2O2S4

• InChI:
• InChI=1S/C12H16N2O2S4/c15-9-7-19-11(17)13(9)5-3-1-2-4-6-14-10(16)8-20-12(14)18/h1-8H2

• InChIKey:
• SDPTXUTYVKLBKU-UHFFFAOYSA-N

• Rhodanine, 3,3'-hexamethylenedi- is a useful research compound. Its molecular formula is C12H16N2O2S4 and its molecular weight is 348.5 g/mol. The purity is usually 95%.

Nitrilotriacetic acid sodium salt

• CAS RN:
• 18994-66-6

• Formula:
• C6H8NNaO6

• InChI:
• InChI=1S/C6H9NO6.Na/c8-4(9)1-7(2-5(10)11)3-6(12)13;/h1-3H2,(H,8,9)(H,10,11)(H,12,13);/q;+1/p-1

• InChIKey:
• ZAWGLAXBGYSUHN-UHFFFAOYSA-M

• Nitrilotriacetic acid sodium salt is a useful research compound. Its molecular formula is C6H8NNaO6 and its molecular weight is 213.12 g/mol. The purity is usually 95%.

Acifluorfen

Usually In Stock

• CAS RN:
• 50594-66-6

• Formula:
• C14H7ClF3NO5

• InChI:
• InChI=1S/C14H7ClF3NO5/c15-10-5-7(14(16,17)18)1-4-12(10)24-8-2-3-11(19(22)23)9(6-8)13(20)21/h1-6H,(H,20,21)

• InChIKey:
• NUFNQYOELLVIPL-UHFFFAOYSA-N

• Acifluorfen is a member of the class of benzoic acids that is 2-nitrobenzoic acid in which the hydrogen at position 5 is replaced by a 2-chloro-4-(trifluoromethyl)phenoxy group. It is a herbicide used for the post-emergence control of a variety of annual broadleaf weeds. It has a role as a herbicide, an agrochemical and an EC 1.3.3.4 (protoporphyrinogen oxidase) inhibitor. It is a member of benzoic acids, an organochlorine compound, an organofluorine compound, an aromatic ether, a monocarboxylic acid and a C-nitro compound.
  Acifluorfen is a protoporphyrinogen oxidase inhibitor.
  Acifluorfen is an herbicide. It is effective against broadleaf weeds and grasses and is used agriculturally on fields growing soybeans, peanuts, peas, and rice. Also registered as a spot treatment for residential use along driveways, sidewalks, and patios. acifluorfen has low acute toxicity via ...

2-(4-Cyano-3-fluoro-phenoxy)-propionic acid tert-butyl ester

In Stock

• CAS RN:
• 445294-66-6

• Formula:
• C14H16FNO3

• InChI:
• InChI=1S/C14H16FNO3/c1-9(13(17)19-14(2,3)4)18-11-6-5-10(8-16)12(15)7-11/h5-7,9H,1-4H3

• InChIKey:
• ZZVXWQVPLDTRAY-UHFFFAOYSA-N

• 2-(4-Cyano-3-fluoro-phenoxy)-propionic acid tert-butyl ester is a useful research compound. Its molecular formula is C14H16FNO3 and its molecular weight is 265.28 g/mol. The purity is usually 95%.

N-(5-((2-(cyclohexylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 872594-66-6

• Formula:
• C21H25N5O3S2

• InChI:
• InChI=1S/C21H25N5O3S2/c27-17(22-15-7-3-1-4-8-15)13-30-21-25-24-20(31-21)23-19(29)14-11-18(28)26(12-14)16-9-5-2-6-10-16/h2,5-6,9-10,14-15H,1,3-4,7-8,11-13H2,(H,22,27)(H,23,24,29)

• InChIKey:
• CFJZAYWMRKPMQP-UHFFFAOYSA-N

• N-(5-((2-(cyclohexylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxo-1-phenylpyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C21H25N5O3S2 and its molecular weight is 459.58. The purity is usually 95%.

N-(2-(6-((2-(mesitylamino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide

In Stock

• CAS RN:
• 872994-66-6

• Formula:
• C26H28N6O2S

• InChI:
• InChI=1S/C26H28N6O2S/c1-16-5-7-20(8-6-16)26(34)27-12-11-22-30-29-21-9-10-24(31-32(21)22)35-15-23(33)28-25-18(3)13-17(2)14-19(25)4/h5-10,13-14H,11-12,15H2,1-4H3,(H,27,34)(H,28,33)

• InChIKey:
• VTKUYJRPQDGNSR-UHFFFAOYSA-N

• N-(2-(6-((2-(mesitylamino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide is a useful research compound. Its molecular formula is C26H28N6O2S and its molecular weight is 488.61. The purity is usually 95%.

Cyclobutyl 2-(2,4-dimethylphenyl)ethyl ketone

In Stock

• CAS RN:
• 898794-66-6

• Formula:
• C15H20O

• InChI:
• InChI=1S/C15H20O/c1-11-6-7-13(12(2)10-11)8-9-15(16)14-4-3-5-14/h6-7,10,14H,3-5,8-9H2,1-2H3

• InChIKey:
• WKNYPOBNOQEYTM-UHFFFAOYSA-N

• Cyclobutyl 2-(2,4-dimethylphenyl)ethyl ketone is a useful research compound. Its molecular formula is C15H20O and its molecular weight is 216.32 g/mol. The purity is usually 95%.

N-[(3-bromophenyl)methyl]-2-(2,6-dimethylphenoxy)-N-(1,1-dioxothiolan-3-yl)acetamide

• CAS RN:
• 877794-66-6

• Formula:
• C21H24BrNO4S

• InChI:
• InChI=1S/C21H24BrNO4S/c1-15-5-3-6-16(2)21(15)27-13-20(24)23(19-9-10-28(25,26)14-19)12-17-7-4-8-18(22)11-17/h3-8,11,19H,9-10,12-14H2,1-2H3

• InChIKey:
• MUIYJKZBLKIEFP-UHFFFAOYSA-N

• N-[(3-bromophenyl)methyl]-2-(2,6-dimethylphenoxy)-N-(1,1-dioxothiolan-3-yl)acetamide is a useful research compound. Its molecular formula is C21H24BrNO4S and its molecular weight is 466.4g/mol. The purity is usually 95%.

N-cyclopentyl-2-{[6-(4-methoxyphenyl)pyridazin-3-yl]sulfanyl}acetamide

In Stock

• CAS RN:
• 893994-66-6

• Formula:
• C18H21N3O2S

• InChI:
• InChI=1S/C18H21N3O2S/c1-23-15-8-6-13(7-9-15)16-10-11-18(21-20-16)24-12-17(22)19-14-4-2-3-5-14/h6-11,14H,2-5,12H2,1H3,(H,19,22)

• InChIKey:
• HUDYDOCTVXMTSS-UHFFFAOYSA-N

• N-cyclopentyl-2-{[6-(4-methoxyphenyl)pyridazin-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C18H21N3O2S and its molecular weight is 343.4 g/mol. The purity is usually 95%.

1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

In Stock

• CAS RN:
• 128694-66-6

• Formula:
• C7H7F3N2O2

• InChI:
• InChI=1S/C7H7F3N2O2/c1-2-12-4(6(13)14)3-5(11-12)7(8,9)10/h3H,2H2,1H3,(H,13,14)

• InChIKey:
• IWLWUGGGZQMPIX-UHFFFAOYSA-N

• 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid is a useful research compound. Its molecular formula is C7H7F3N2O2 and its molecular weight is 208.14 g/mol. The purity is usually 95%.

2,5-Dichloro-3-fluorocinnamic acid

• CAS RN:
• 1807394-66-6

• Formula:
• C9H5Cl2FO2

• InChI:
• InChI=1S/C9H5Cl2FO2/c10-6-3-5(1-2-8(13)14)9(11)7(12)4-6/h1-4H,(H,13,14)

• InChIKey:
• CGDNOBDRCUJRJA-UHFFFAOYSA-N

• 2,5-Dichloro-3-fluorocinnamic acid is a useful research compound. Its molecular formula is C9H5Cl2FO2 and its molecular weight is 235.04 g/mol. The purity is usually 95%.

4-[(5-chloro-3-fluoropyridin-2-yl)oxy]-N,N-dimethyloxolan-3-amine

In Stock

• CAS RN:
• 2201694-66-6

• Formula:
• C11H14ClFN2O2

• InChI:
• InChI=1S/C11H14ClFN2O2/c1-15(2)9-5-16-6-10(9)17-11-8(13)3-7(12)4-14-11/h3-4,9-10H,5-6H2,1-2H3

• InChIKey:
• CFCQLQCUGDVABL-UHFFFAOYSA-N

• 4-[(5-chloro-3-fluoropyridin-2-yl)oxy]-N,N-dimethyloxolan-3-amine is a useful research compound. Its molecular formula is C11H14ClFN2O2 and its molecular weight is 260.69. The purity is usually 95%.

1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N'-hydroxy-4-piperidinecarboximidamide

In Stock

• CAS RN:
• 1221794-66-6

• Formula:
• C12H14ClF3N4O

• InChI:
• InChI=1S/C12H14ClF3N4O/c13-9-5-8(12(14,15)16)6-18-11(9)20-3-1-7(2-4-20)10(17)19-21/h5-7,21H,1-4H2,(H2,17,19)

• InChIKey:
• RONARYRUCGZETQ-UHFFFAOYSA-N

• 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N'-hydroxy-4-piperidinecarboximidamide is a useful research compound. Its molecular formula is C12H14ClF3N4O and its molecular weight is 322.71 g/mol. The purity is usually 95%.

1,5,7-Trichloroisoquinoline

In Stock

• CAS RN:
• 1420794-66-6

• Formula:
• C9H4Cl3N

• InChI:
• InChI=1S/C9H4Cl3N/c10-5-3-7-6(8(11)4-5)1-2-13-9(7)12/h1-4H

• InChIKey:
• XBYDBAMDAVQRCX-UHFFFAOYSA-N

• 1,5,7-Trichloroisoquinoline is a useful research compound. Its molecular formula is C9H4Cl3N and its molecular weight is 232.5 g/mol. The purity is usually 95%.

2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(methoxyimino)ethanethioamide

In Stock

• CAS RN:
• 1823194-66-6

• Formula:
• C9H7ClF3N3OS

• InChI:
• InChI=1S/C9H7ClF3N3OS/c1-17-16-7(8(14)18)6-5(10)2-4(3-15-6)9(11,12)13/h2-3H,1H3,(H2,14,18)

• InChIKey:
• HOYJHSGAGWCAAN-UHFFFAOYSA-N

• 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(methoxyimino)ethanethioamide is a useful research compound. Its molecular formula is C9H7ClF3N3OS and its molecular weight is 297.69 g/mol. The purity is usually 95%.

1,4-Dimethyl-2-(trichloromethoxy)benzene

In Stock

• CAS RN:
• 1404194-66-6

• Formula:
• C9H9Cl3O

• InChI:
• InChI=1S/C9H9Cl3O/c1-6-3-4-7(2)8(5-6)13-9(10,11)12/h3-5H,1-2H3

• InChIKey:
• MZFRESWCGJHKMR-UHFFFAOYSA-N

• 1,4-Dimethyl-2-(trichloromethoxy)benzene is a useful research compound. Its molecular formula is C9H9Cl3O and its molecular weight is 239.5 g/mol. The purity is usually 95%.

1-[(1-Benzyltriazol-4-yl)methyl]-4-phenylpyrazine-2,3-dione

Usually In Stock

• CAS RN:
• 2379994-66-6

• Formula:
• C20H17N5O2

• InChI:
• InChI=1S/C20H17N5O2/c26-19-20(27)25(18-9-5-2-6-10-18)12-11-23(19)14-17-15-24(22-21-17)13-16-7-3-1-4-8-16/h1-12,15H,13-14H2

• InChIKey:
• APADHISOTSSOGE-UHFFFAOYSA-N

• 1-[(1-Benzyltriazol-4-yl)methyl]-4-phenylpyrazine-2,3-dione is a useful research compound. Its molecular formula is C20H17N5O2 and its molecular weight is 359.389. The purity is usually 95%.

N-[(1R)-1-Cyanopropyl]-2,2-difluoro-2-(3-methoxyphenyl)acetamide

Usually In Stock

• CAS RN:
• 2418594-66-6

• Formula:
• C13H14F2N2O2

• InChI:
• InChI=1S/C13H14F2N2O2/c1-3-10(8-16)17-12(18)13(14,15)9-5-4-6-11(7-9)19-2/h4-7,10H,3H2,1-2H3,(H,17,18)/t10-/m1/s1

• InChIKey:
• OZPJBGGQFPSYHY-SNVBAGLBSA-N

• N-[(1R)-1-Cyanopropyl]-2,2-difluoro-2-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C13H14F2N2O2 and its molecular weight is 268.264. The purity is usually 95%.